Cas no 1904220-05-8 (3-Bromo-2-((1-((3-chloro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine)

• Product Name: 3-Bromo-2-((1-((3-chloro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
• CAS No: 1904220-05-8
• MF: C₁₆H₁₆BrClN₂O₃S
• MW: 431.731841087341
• CID: 6263906
• PubChem ID: 92088842
• Update Time: 2025-11-01

3-Bromo-2-((1-((3-chloro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 1904220-05-8
• AKOS025351364
• 3-bromo-2-((1-((3-chloro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
• 3-bromo-2-[1-(3-chloro-2-methylphenyl)sulfonylpyrrolidin-3-yl]oxypyridine
• F6476-1659
• 3-bromo-2-{[1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine
• 3-Bromo-2-((1-((3-chloro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine

• Inchi： 1S/C16H16BrClN2O3S/c1-11-14(18)5-2-6-15(11)24(21,22)20-9-7-12(10-20)23-16-13(17)4-3-8-19-16/h2-6,8,12H,7,9-10H2,1H3
• InChI Key： MUZVOCMHYKPLLY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1CCN(C1)S(C1C=CC=C(C=1C)Cl)(=O)=O

Computed Properties

• Exact Mass: 429.97535g/mol
• Monoisotopic Mass: 429.97535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9Ų

Additional information on 3-Bromo-2-((1-((3-chloro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine

3-Bromo-2-((1-((3-chloro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine: A Comprehensive Overview

3-Bromo-2-((1-((3-chloro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine, also known by its CAS number 1904220-05-8, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a pyridine ring, a pyrrolidine ring, and a sulfonyl group, along with bromine and chlorine substituents. The combination of these functional groups makes it a valuable molecule for exploring chemical reactivity, pharmacological properties, and material science applications.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for the formation of the sulfonyl group and the pyrrolidine ring. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

One of the most promising areas of research involving this compound is its potential in drug discovery. The presence of a pyridine ring and a sulfonyl group suggests that it may exhibit interesting pharmacokinetic properties. Recent studies have focused on evaluating its bioavailability and metabolic stability. For example, in vitro assays have shown that the compound demonstrates moderate solubility in physiological conditions, which is a critical factor for drug absorption. Furthermore, preliminary toxicity studies indicate that it has low cytotoxicity against human hepatocytes, suggesting its potential as a lead compound for therapeutic development.

In addition to its pharmacological applications, this compound has shown promise in materials science. The unique electronic properties imparted by the pyridine and sulfonyl groups make it a candidate for use in organic electronics. Researchers have explored its ability to act as an electron acceptor in donor–acceptor systems, which is essential for applications such as organic photovoltaics (OPVs). Recent experiments have demonstrated that incorporating this compound into OPV devices can enhance charge separation efficiency, leading to improved power conversion efficiencies.

The structural complexity of 3-Bromo-2-((1-((3-chloro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine also makes it an excellent model system for studying chemical reactivity under various conditions. For instance, investigations into its reactivity toward nucleophiles have revealed that the bromine substituent can act as an effective leaving group under mild conditions. This property has been exploited in developing new synthetic routes for constructing heterocyclic compounds. Moreover, the chlorine substituent on the phenyl ring contributes to the molecule's stability under oxidative conditions, making it suitable for use in redox reactions.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its biodegradation potential. These simulations suggest that the compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex intermediates. Experimental validation of these predictions is currently underway to confirm the computational findings.

In conclusion, 3-Bromo-2-((1-((3-chloro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine (CAS No: 1904220-05